Cas no 1630371-79-7 (2,3-Difluoro-4-methylmandelic acid)
1630371-79-7 structure
Product Name:2,3-Difluoro-4-methylmandelic acid
CAS No:1630371-79-7
MF:C9H8F2O3
MW:202.154829978943
CID:4939230
Update Time:2023-08-22
2,3-Difluoro-4-methylmandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Difluoro-4-methylmandelic acid
-
- Inchi: 1S/C9H8F2O3/c1-4-2-3-5(7(11)6(4)10)8(12)9(13)14/h2-3,8,12H,1H3,(H,13,14)
- InChI Key: SGJNDVAQDPHJRV-UHFFFAOYSA-N
- SMILES: FC1C(=C(C)C=CC=1C(C(=O)O)O)F
Computed Properties
- Exact Mass: 202.04415044 g/mol
- Monoisotopic Mass: 202.04415044 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 57.5
- Molecular Weight: 202.15
2,3-Difluoro-4-methylmandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015027887-250mg |
2,3-Difluoro-4-methylmandelic acid |
1630371-79-7 | 97% | 250mg |
475.20 USD | 2021-06-17 | |
| Alichem | A015027887-500mg |
2,3-Difluoro-4-methylmandelic acid |
1630371-79-7 | 97% | 500mg |
823.15 USD | 2021-06-17 | |
| Alichem | A015027887-1g |
2,3-Difluoro-4-methylmandelic acid |
1630371-79-7 | 97% | 1g |
1,445.30 USD | 2021-06-17 |
2,3-Difluoro-4-methylmandelic acid Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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